![molecular formula C17H17NO3 B267202 4-(Propanoylamino)phenyl 3-methylbenzoate](/img/structure/B267202.png)
4-(Propanoylamino)phenyl 3-methylbenzoate
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Overview
Description
4-(Propanoylamino)phenyl 3-methylbenzoate, also known as PPM-1K, is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields.
Mechanism of Action
4-(Propanoylamino)phenyl 3-methylbenzoate exerts its effects through the inhibition of specific enzymes such as protein phosphatase 2C (PP2C) and cyclin-dependent kinase 2 (CDK2). PP2C is involved in the regulation of cell growth and apoptosis, while CDK2 is involved in the regulation of cell cycle progression. By inhibiting these enzymes, this compound can disrupt the normal cellular processes that contribute to cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, induce apoptosis, and disrupt the cell cycle. In vivo studies have shown that this compound can reduce tumor growth and increase survival rates in animal models of cancer. This compound has also been shown to regulate synaptic plasticity and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4-(Propanoylamino)phenyl 3-methylbenzoate has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and high specificity for its target enzymes. However, there are also limitations to its use in lab experiments. This compound has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in certain experimental settings.
Future Directions
There are several future directions for research on 4-(Propanoylamino)phenyl 3-methylbenzoate. One area of interest is the development of new compounds based on the this compound scaffold with improved pharmacological properties. Another area of research is the investigation of this compound's potential role in the regulation of other cellular processes such as autophagy and DNA damage response. Additionally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound to optimize its use in preclinical and clinical settings.
Synthesis Methods
4-(Propanoylamino)phenyl 3-methylbenzoate can be synthesized through a multi-step process that involves the reaction of 4-aminobenzoic acid with propanoyl chloride to form 4-(propanoylamino)benzoic acid. This intermediate compound is then reacted with 3-methylbenzoyl chloride to yield this compound.
Scientific Research Applications
4-(Propanoylamino)phenyl 3-methylbenzoate has been studied for its potential applications in various fields such as cancer research, drug discovery, and neurobiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In drug discovery, this compound has been used as a scaffold for the development of new compounds with potential therapeutic properties. In neurobiology, this compound has been studied for its potential role in the regulation of synaptic plasticity.
properties
Molecular Formula |
C17H17NO3 |
---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
[4-(propanoylamino)phenyl] 3-methylbenzoate |
InChI |
InChI=1S/C17H17NO3/c1-3-16(19)18-14-7-9-15(10-8-14)21-17(20)13-6-4-5-12(2)11-13/h4-11H,3H2,1-2H3,(H,18,19) |
InChI Key |
LUQKJEFLLQLNNN-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)C |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=CC(=C2)C |
Origin of Product |
United States |
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